Cas no 1408076-40-3 (2-(3-Aminocyclobutyl)acetic acid)

• Product Name: 2-(3-Aminocyclobutyl)acetic acid
• CAS No: 1408076-40-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD23105933
• CID: 4594933
• PubChem ID: 67530868
• Update Time: 2025-10-28

2-(3-Aminocyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminocyclobutyl)acetic acid
• (3-Aminocyclobutyl)acetic acid
• cis-(3-Aminocyclobutyl)acetic acid
• Cyclobutaneacetic acid, 3-amino-
• 2-(trans-3-Aminocyclobutyl)acetic acid
• AMCB00067
• trans-3-Aminocyclobutaneacetic acid
• trans-(3-Aminocyclobutyl)acetic acid
• 2-(cis-3-Aminocyclobutyl)acetic acid
• AM85571
• PB36872
• PB38036
• PB38407
• SB20583
• SB20584
• Cyclobutaneacetic acid, 3-amino-, trans-
• 2-
• 2-[(1r,3r)-3-aminocyclobutyl]acetic acid
• DTXSID301300608
• 1408074-73-6
• 2-((1s,3s)-3-aminocyclobutyl)acetic acid
• 1408076-40-3
• CS-0047844
• MFCD23105933
• AKOS025290272
• AS-34671
• 2-[(1s,3s)-3-aminocyclobutyl]acetic acid
• EN300-7430236
• SCHEMBL23548969
• 1408076-11-8
• SY097937
• CS-0052288
• EN300-316688
• cis-2-(3-aminocyclobutyl)acetic acid
• DTXSID001303158
• trans-2-(3-aminocyclobutyl)acetic acid
• CS-0057522
• 2-((1r,3r)-3-aminocyclobutyl)acetic acid
• EN300-7464879
• SCHEMBL2778057
• P13499
• cis-3-Aminocyclobutaneacetic acid
• 2-(cis-3-Aminocyclobutyl)aceticacid
• 2-(3-Aminocyclobutyl)acetic acid

• MDL： MFCD23105933
• Inchi： 1S/C6H11NO2/c7-5-1-4(2-5)3-6(8)9/h4-5H,1-3,7H2,(H,8,9)
• InChI Key： JZOKIDHQIVAHON-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)N)=O

Computed Properties

• Exact Mass: 129.078978594 g/mol
• Monoisotopic Mass: 129.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 63.3
• Molecular Weight: 129.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-Aminocyclobutyl)acetic acid

2-(3-Aminocyclobutyl)acetic Acid: A Comprehensive Overview

The compound 2-(3-Aminocyclobutyl)acetic acid (CAS No. 1408076-40-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with an amino group and a carboxylic acid moiety. The cyclobutane ring introduces strain into the molecule, making it highly reactive and versatile in various chemical reactions. Recent studies have highlighted its potential applications in drug design, particularly in the development of novel therapeutics targeting complex biological systems.

One of the most notable aspects of 2-(3-Aminocyclobutyl)acetic acid is its ability to participate in a wide range of synthetic transformations. Researchers have demonstrated that this compound can undergo various reactions, including nucleophilic additions, cyclizations, and conjugate additions, to form complex molecular architectures. For instance, its reactivity as a Michael acceptor has been extensively explored, enabling the construction of bioactive compounds with intricate stereochemistry. This versatility makes it an invaluable building block in organic synthesis.

In terms of biological activity, 2-(3-Aminocyclobutyl)acetic acid has shown promising results in preclinical studies. It exhibits selective binding to certain proteins and enzymes, suggesting its potential as a lead compound for drug discovery. Recent findings indicate that this compound may possess anti-inflammatory and neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease and chronic inflammation. Additionally, its ability to modulate ion channels has opened new avenues for research in cardiovascular and neurological disorders.

The synthesis of 2-(3-Aminocyclobutyl)acetic acid has also been a topic of considerable interest. Traditional methods involve multi-step processes that often require harsh reaction conditions and expensive reagents. However, recent advancements have introduced more efficient and environmentally friendly approaches. For example, researchers have developed catalytic methods that utilize transition metals to facilitate the formation of the cyclobutane ring under mild conditions. These innovations not only improve the scalability of the synthesis but also align with the growing demand for sustainable chemical practices.

From a materials science perspective, 2-(3-Aminocyclobutyl)acetic acid has shown potential as a precursor for advanced materials such as polymers and self-healing coatings. Its unique reactivity allows for the creation of cross-linked networks with exceptional mechanical properties. Recent studies have demonstrated that polymers derived from this compound exhibit excellent adhesion and self-repair capabilities, making them ideal for applications in aerospace and biomedical engineering.

In conclusion, 2-(3-Aminocyclobutyl)acetic acid (CAS No. 1408076-40-3) is a multifaceted compound with remarkable chemical and biological properties. Its ability to participate in diverse reactions, coupled with its promising therapeutic applications, positions it as a key player in modern chemistry and pharmacology. As research continues to uncover new insights into its structure-function relationships and synthetic possibilities, this compound is poised to make significant contributions to various scientific disciplines.